Cas no 103698-08-4 (Methyl 3-nitropyridine-2-carboxylate)

Methyl 3-nitropyridine-2-carboxylate is a nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for heterocyclic compounds, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The nitro and ester functional groups offer multiple sites for further chemical modifications, enabling diverse derivatization pathways. The compound exhibits good stability under standard handling conditions, facilitating its use in multistep synthetic routes. Its well-defined structure and consistent purity make it a reliable reagent for researchers developing novel pyridine-based compounds. The product is typically supplied with high purity to ensure reproducibility in synthetic applications.

Methyl 3-nitropyridine-2-carboxylate structure

103698-08-4 structure

Product Name:Methyl 3-nitropyridine-2-carboxylate

CAS No:103698-08-4

MF:C₇H₆N₂O₄

MW:182.133541584015

MDL:MFCD09953158

CID:1056571

PubChem ID:556105

Update Time:2025-10-06

Methyl 3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-nitropicolinate
- 3-nitro-2-Pyridinecarboxylic acid methyl ester
- methyl 3-nitropyridine-2-carboxylate
- 2-Pyridinecarboxylic acid, 3-nitro-, methyl ester
- AC1LBDQZ
- AG-K-79600
- CTK6J1283
- Methyl 3-nitro-2-pyridinecarboxylate
- QC-6593
- GTYLRDGENQOVTL-UHFFFAOYSA-N
- FCH878646
- 7039AJ
- Methyl 3-nitro-2-pyridinecarboxylate #
- SY013590
- AX8280673
- MFCD09953158
- DTXSID50339418
- methyl3-nitropyridine-2-carboxylate
- AKOS006310685
- A896380
- 103698-08-4
- DB-059034
- 3-Nitro-pyridine-2-carboxylic acid methyl ester
- AS-44477
- AC-23563
- InChI=1/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H
- CS-0316717
- SB52542
- 3-nitro-2-Pyridine carboxylic acid Methyl ester
- Methyl 3-nitropyridine-2-carboxylate
- MDL： MFCD09953158
- Inchi： 1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
- InChI Key： GTYLRDGENQOVTL-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 182.03278
Monoisotopic Mass: 182.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85
XLogP3: 0.9

Experimental Properties

PSA: 82.33

Methyl 3-nitropyridine-2-carboxylate Pricemore >>

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